5-Azetidin-3-yl-3-(2-methylphenyl)-1,2,4-oxadiazole hydrochloride
Overview
Description
5-Azetidin-3-yl-3-(2-methylphenyl)-1,2,4-oxadiazole hydrochloride (5-A-3-MP-1,2,4-O-HCl) is an important organic compound used in a variety of scientific research applications. 5-A-3-MP-1,2,4-O-HCl has been studied extensively in the field of organic chemistry and is used in a variety of laboratory experiments, including those related to drug synthesis, drug metabolism, and drug delivery. 5-A-3-MP-1,2,4-O-HCl is a versatile compound that can be used for a variety of scientific applications.
Scientific Research Applications
Antimicrobial Properties
5-Azetidin-3-yl-3-(2-methylphenyl)-1,2,4-oxadiazole hydrochloride and its derivatives have been extensively studied for their antimicrobial properties. Research indicates significant antibacterial and antifungal activities against various strains such as Escherichia coli, Pseudomonas aeruginosa, Staphylococcus aureus, Streptococcus pyogenes, Candida albicans, Aspergillus niger, and Aspergillus clavatus. This suggests potential applications in developing new antimicrobial agents (Desai & Dodiya, 2014) (Dodiya, Shihory, & Desai, 2012) (Giri, Kumar, & Nizamuddin, 1988).
Application in Synthesis of Complex Molecules
The compound and its related structures have been utilized in the synthesis of complex molecules. These compounds serve as key intermediates in creating molecules with potential pharmacological activities, including antimicrobial, antioxidant, antituberculosis, and anticancer agents (Verma, Saundane, & Meti, 2019).
Anticancer and Antituberculosis Potential
There is evidence to suggest that derivatives of 5-Azetidin-3-yl-3-(2-methylphenyl)-1,2,4-oxadiazole hydrochloride show promise in anticancer and antituberculosis therapy. Specific compounds have exhibited notable cytotoxic activity against tumor cell lines and efficacy against Mycobacterium tuberculosis (Verma, Saundane, & Meti, 2019).
Molecular Structure and Drug Design
The molecular structure of oxadiazole derivatives, including those related to 5-Azetidin-3-yl-3-(2-methylphenyl)-1,2,4-oxadiazole hydrochloride, has been characterized for its potential application in drug design. The π–π interactions observed between oxadiazole rings and phenyl rings in these compounds are significant for understanding their properties as potential non-peptide angiotensin receptor antagonists (Meyer, Joussef, Gallardo, & Bortoluzzi, 2003).
Antioxidant Properties
Some derivatives of 5-Azetidin-3-yl-3-(2-methylphenyl)-1,2,4-oxadiazole hydrochloride have demonstrated antioxidant properties, which could be leveraged in developing treatments for oxidative stress-related diseases (Verma, Saundane, & Meti, 2019).
Pharmacological and Computational Evaluation
Computational and pharmacological evaluations of 1,3,4-oxadiazole derivatives, including those related to the compound , have shown potential in toxicity assessment, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions. This highlights the versatile nature of these compounds in drug development (Faheem, 2018).
properties
IUPAC Name |
5-(azetidin-3-yl)-3-(2-methylphenyl)-1,2,4-oxadiazole;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13N3O.ClH/c1-8-4-2-3-5-10(8)11-14-12(16-15-11)9-6-13-7-9;/h2-5,9,13H,6-7H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SUGBNZAVGDCDEI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C2=NOC(=N2)C3CNC3.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14ClN3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.71 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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